Cas no 72562-51-7 (1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-)

1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl- structure
72562-51-7 structure
Product Name:1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
CAS No:72562-51-7
MF:C14H24O8
MW:320.335565567017
CID:577776
PubChem ID:326432
Update Time:2025-04-19

1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
    • 12,14-dimethyl-1,4,7,10,13,16-hexaoxacyclooctadecane-2,6-dione
    • NSC-297853
    • 72562-51-7
    • DTXSID60315844
    • NSC297853
    • Inchi: 1S/C14H24O8/c1-11-7-17-3-5-20-13(15)9-19-10-14(16)21-6-4-18-8-12(2)22-11/h11-12H,3-10H2,1-2H3
    • InChI Key: LIFIXMXXDNEKKL-UHFFFAOYSA-N
    • SMILES: O1C(C)COCCOC(COCC(=O)OCCOCC1C)=O

Computed Properties

  • Exact Mass: 320.14712
  • Monoisotopic Mass: 320.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 517.6°C at 760 mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.414
  • PSA: 89.52
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